molecular formula C12H9FN2O3 B8570298 5-(2-Fluoro-phenoxy)-pyrazine-2-carboxylic acid methyl ester

5-(2-Fluoro-phenoxy)-pyrazine-2-carboxylic acid methyl ester

Cat. No.: B8570298
M. Wt: 248.21 g/mol
InChI Key: QVGKCIUXZRNJET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2-Fluoro-phenoxy)-pyrazine-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H9FN2O3 and its molecular weight is 248.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H9FN2O3

Molecular Weight

248.21 g/mol

IUPAC Name

methyl 5-(2-fluorophenoxy)pyrazine-2-carboxylate

InChI

InChI=1S/C12H9FN2O3/c1-17-12(16)9-6-15-11(7-14-9)18-10-5-3-2-4-8(10)13/h2-7H,1H3

InChI Key

QVGKCIUXZRNJET-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CN=C(C=N1)OC2=CC=CC=C2F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Fluorophenol (21.6 g, 233 mmol) was dissolved in DMF (250 mL) under a calcium chloride drying tube. The solution was cooled to 0° C., and then 60% NaH in paraffin oil (9.3 g, 233 mmol) was added in small portions. After the main portion of NaH had dissolved, 5-chloro-pyrazine-2-carboxylic acid methyl ester (Preparation 41, 40.2 g, 233 mmol) was added. The mixture was refluxed for 1 hour and then poured into water (1 L). The aqueous mixture was extracted with ether (3×300 mL), and the combined organic layers were washed with 2% sodium hydroxide aqueous solution (400 mL) and filtered through a layer of silica gel (40/60 prn). The filtrate was concentrated in vacuo to yield the title compound which was used without further purification.
Quantity
21.6 g
Type
reactant
Reaction Step One
Name
Quantity
250 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
[Compound]
Name
paraffin
Quantity
9.3 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
40.2 g
Type
reactant
Reaction Step Four
Name
Quantity
1 L
Type
reactant
Reaction Step Five

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